2-[(benzylthio)acetyl]-N-(3,4-dichlorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-benzylsulfanylacetyl)amino]-3-(3,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C16H15Cl2N3OS2/c17-13-7-6-12(8-14(13)18)19-16(23)21-20-15(22)10-24-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,20,22)(H2,19,21,23)
• InChI Key: SDPVCVQREPUPTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NNC(=S)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2N3OS2
• Molecular Weight: 400.3 g/mol

Description

2-[(Benzylthio)acetyl]-N-(3,4-dichlorophenyl)hydrazinecarbothioamide, commonly known as BTH, is a synthetic compound that has been widely used in scientific research. BTH has been investigated for its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

BTH exerts its biological effects by activating the plant immune system and inducing the production of defense-related enzymes and proteins. BTH acts as a signal molecule that triggers the plant's defense response against pathogens and insects. BTH has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
BTH has been shown to induce the production of defense-related enzymes and proteins in plants, such as peroxidase, chitinase, and β-1,3-glucanase. BTH has also been found to inhibit the growth of bacteria and viruses by disrupting their cell membranes. In cancer cells, BTH has been shown to induce apoptosis by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

BTH has several advantages as a research tool, including its low toxicity, stability, and ease of synthesis. However, BTH has some limitations, such as its low solubility in water and its potential to induce oxidative stress in plants at high concentrations.

Future Directions

BTH has shown promising results in various scientific fields, and future research could focus on the following directions:
1. Investigating the potential applications of BTH in other fields, such as food science and material science.
2. Developing new synthesis methods for BTH that are more efficient and eco-friendly.
3. Studying the molecular mechanisms of BTH action in plants and cancer cells to identify new targets for drug development.
4. Evaluating the environmental impact of BTH and developing strategies to minimize its potential toxicity.
5. Developing new formulations of BTH that improve its solubility and bioavailability.
Conclusion:
In conclusion, BTH is a synthetic compound that has been widely used in scientific research due to its potential applications in various fields. BTH has been investigated for its anticancer, antiviral, and antibacterial properties, as well as its potential applications in agriculture and environmental science. BTH exerts its biological effects by activating the plant immune system and inducing the production of defense-related enzymes and proteins. BTH has several advantages as a research tool, but it also has some limitations. Future research could focus on developing new synthesis methods, studying the molecular mechanisms of BTH action, and evaluating its environmental impact.

Synthesis Methods

BTH can be synthesized by the reaction of 2-acetylthiophene with benzyl chloride and subsequently reacted with 3,4-dichlorophenylhydrazinecarbothioamide in the presence of a base. The final product is purified by recrystallization.

Scientific Research Applications

BTH has been widely used in scientific research due to its potential applications in various fields. In medicine, BTH has been investigated for its anticancer, antiviral, and antibacterial properties. In agriculture, BTH has been used as a plant growth regulator and a pesticide. In environmental science, BTH has been studied for its potential applications in wastewater treatment and soil remediation.